Cas no 2293409-22-8 (2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic acid)

• Product Name: 2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic acid
• CAS No: 2293409-22-8
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 6788033
• PubChem ID: 165991775
• Update Time: 2025-05-25

2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2293409-22-8
• 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid
• EN300-3810849
• 2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic acid

• Inchi： 1S/C8H12F2O3/c1-7(13-2,6(11)12)5-3-8(9,10)4-5/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： XMHJVOAJSXHEBM-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(=O)O)(C)OC)C1)F

Computed Properties

• Exact Mass: 194.07545056g/mol
• Monoisotopic Mass: 194.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic acid

2-(3,3-Difluorocyclobutyl)-2-methoxypropanoic Acid: A Comprehensive Overview

The compound 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid (CAS No. 2293409-22-8) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a cyclobutane ring substituted with two fluorine atoms and a methoxy group, contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring in 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid introduces strain into the molecule, which can enhance its binding affinity to specific biological targets. This property makes it a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential as a lead compound in the design of drugs targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions or other ring-closing methodologies, followed by fluorination to introduce the difluoro substituents. The methoxy group is typically introduced via nucleophilic substitution or esterification reactions. The overall synthesis pathway is optimized for high yield and purity, ensuring that the compound meets rigorous quality standards for both research and industrial applications.

One of the most exciting developments involving this compound is its application in drug delivery systems. The presence of both fluorine atoms and a methoxy group allows for fine-tuning of the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for designing drugs that can effectively reach their target sites in the body while minimizing side effects. Recent research has demonstrated that fluorinated cyclobutane derivatives can exhibit improved bioavailability compared to their non-fluorinated counterparts.

In addition to its medicinal applications, 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The molecule's ability to form stable crystalline structures under certain conditions has been explored for applications in optoelectronics. Researchers have reported that incorporating this compound into polymer blends can enhance their mechanical and thermal stability.

The environmental impact of fluorinated compounds has been a topic of increasing concern in recent years. However, studies on 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with growing efforts to develop sustainable chemical products that minimize ecological footprint.

From a regulatory standpoint, CAS No. 2293409-22-8 is classified as a non-hazardous chemical under most international standards. Its production and handling are governed by standard safety protocols to ensure worker protection and environmental compliance. The compound's lack of classification as a hazardous material facilitates its use in both academic research and industrial settings.

In conclusion, 2-(3,3-difluorocyclobutyl)-2-methoxypropanoic acid represents a versatile platform for exploring new frontiers in chemistry and materials science. Its unique structure enables diverse applications ranging from drug development to advanced materials design. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.